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Compound of Interest

Compound Name: Custodiol

Cat. No.: B12649038

This document provides immediate safety and logistical information for the proper disposal of
Custodiol® HTK Solution, ensuring operational safety for researchers, scientists, and drug
development professionals. The following procedural guidance is based on manufacturer
recommendations and product characteristics.

Operational and Disposal Plan

Custodiol® HTK is an organ preservation solution with a composition similar to extracellular
fluid, containing naturally occurring components.[1] Due to its low potassium concentration and
overall composition, it is not classified as a hazardous material requiring specialized disposal
methods.[1][2] The primary recommendation for disposal of unused Custodiol® is dilution with
water followed by discharge into the wastewater system.[3][4][5][6][7][8]

Key Characteristics of Custodiol® HTK for Disposal Considerations:
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Characteristic

Value

Significance for Disposal

Neutral pH range, minimizing

pH at 25°C 7.02 - 7.30[3][6] the need for pH adjustment
before drain disposal.
) Close to physiological
Osmolality 275 - 305 mosmol/kg[3][6]

osmolality.

Potassium Concentration

9.0 - 10.0 mmol/L[6][9]

Low potassium content
reduces the risk of
environmental impact and
eliminates the need for pre-
flushing of organs before

transplant.[2]

Primary Components

Sodium chloride, potassium
chloride, magnesium chloride,
histidine, tryptophan, mannitol,
calcium chloride, a-ketoglutaric
acid.[7]

Components are naturally
occurring and readily

metabolized or excreted.[4][6]

Disposal Protocol

A simple dilution protocol is the standard procedure for the disposal of any remaining, unused

Custodiol® HTK solution.

Methodology:

o Ensure Personal Protective Equipment (PPE): Standard laboratory PPE, including safety

glasses and gloves, should be worn.

¢ Quantify Unused Solution: Determine the volume of the remaining Custodiol® solution to be

discarded.

e Dilution: Dilute the unused Custodiol® solution with a significant volume of water. While a

specific ratio is not mandated by the manufacturer, a general good laboratory practice is to

use a water volume at least ten times the volume of the solution being discarded.
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o Disposal: Pour the diluted solution directly down the drain.[4][8]

e Flush: Run additional water down the drain for a short period to ensure the solution is
thoroughly flushed through the plumbing system.

» Container Rinsing: Triple rinse the empty Custodiol® container with water.

o Container Disposal: After thorough rinsing and removal of labels, the empty container can
typically be disposed of with regular laboratory glass or plastic waste, in accordance with
institutional guidelines.

This procedure should be carried out in a well-ventilated area, such as a laboratory with a
standard sink and drainage.

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper handling and
disposal of Custodiol® HTK solution.
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Start: Custodiol® Solution

Used solution is considered biological waste.
Follow institutional biohazard disposal protocols.

No (Expired/Contaminated)

Discard remaining solution.

Dilute with water.

Pour down the drain.

End of Process

Click to download full resolution via product page

Caption: Logical workflow for Custodiol® HTK solution disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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